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For Researchers, Scientists, and Drug Development Professionals

Introduction
Metiamide is a potent and selective histamine H2 receptor antagonist utilized in a variety of in

vitro research applications to study gastric acid secretion, smooth muscle relaxation, and other

physiological processes mediated by histamine H2 receptors.[1][2] Proper dissolution and

preparation of Metiamide solutions are critical for obtaining accurate and reproducible

experimental results. These application notes provide detailed protocols for the solubilization of

Metiamide and its preparation for use in in vitro assays.

Data Presentation: Metiamide Solubility
Quantitative data regarding the solubility of Metiamide in common laboratory solvents is

summarized in the table below. It is recommended to use freshly opened, anhydrous solvents

to achieve optimal solubility.
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Solvent
Molar Mass (
g/mol )

Solubility
(mg/mL)

Molar
Solubility (mM)

Notes

Dimethyl

Sulfoxide

(DMSO)

244.38 2.4 9.82

Ultrasonic

energy and

warming may be

required.[3]

Water (H₂O) 244.38 1.67 6.83

Requires

sonication and

heating to 60°C

for dissolution.[3]

Experimental Protocols
Protocol 1: Preparation of a Metiamide Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM Metiamide stock solution in DMSO.

Materials:

Metiamide powder (CAS No. 34839-70-8)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block

Ultrasonic bath

Procedure:
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Weighing Metiamide: Accurately weigh out the desired amount of Metiamide powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 2.44 mg of Metiamide.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Metiamide powder.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the Metiamide does not fully dissolve, warm the solution to 37°C for 5-10 minutes.[3]

If solids persist, place the vial in an ultrasonic bath for 10-15 minutes, or until the solution

is clear.

Sterilization (Optional): If required for your specific cell culture application, filter-sterilize the

stock solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up

to two years.

Protocol 2: Preparation of a Metiamide Working Solution
This protocol describes the dilution of the Metiamide stock solution to a final working

concentration in cell culture medium or an appropriate assay buffer.

Materials:

Metiamide stock solution (from Protocol 1)

Sterile cell culture medium or assay buffer

Sterile serological pipettes and pipette tips

Procedure:
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Thawing the Stock Solution: Thaw a single aliquot of the Metiamide stock solution at room

temperature or in a 37°C water bath.

Calculating Dilution: Determine the volume of stock solution required to achieve the desired

final concentration in your working solution. For example, to prepare 10 mL of a 100 µM

working solution from a 10 mM stock solution, you will need 100 µL of the stock solution.

Dilution: Add the calculated volume of the Metiamide stock solution to the appropriate

volume of pre-warmed cell culture medium or assay buffer.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing, which can cause foaming of protein-containing media.

Immediate Use: It is recommended to use the freshly prepared working solution immediately

for your in vitro assay. Long-term storage of aqueous working solutions is not advised.

Visualizations
Metiamide Experimental Workflow
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Caption: Workflow for preparing Metiamide solutions.

Metiamide Mechanism of Action: Histamine H2 Receptor
Antagonism
Metiamide acts as a competitive antagonist at the histamine H2 receptor, a G-protein coupled

receptor (GPCR). Upon binding, it blocks the downstream signaling cascade typically initiated

by histamine.
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Caption: Metiamide blocks histamine-induced signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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